N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(2-fluorophenyl)-4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C21H20FN3O3/c1-28-16-10-8-15(9-11-16)18-12-13-21(27)25(24-18)14-4-7-20(26)23-19-6-3-2-5-17(19)22/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,26)
• InChI Key: NAJYYLFITJUXKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the pyridazinone class of compounds and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X is not well understood, but it is believed to act on various receptors in the body, including the GABA and dopamine receptors. It has also been found to have an inhibitory effect on the reuptake of certain neurotransmitters, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X has been found to have a wide range of biochemical and physiological effects, including anxiolytic, sedative, and analgesic effects. It has also been found to have potential anti-inflammatory, anticonvulsant, and antipsychotic effects, although further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X is its high potency and selectivity, which makes it an ideal tool for studying various biochemical and physiological processes. However, its complex synthesis method and relatively high cost may limit its use in some lab experiments.

Future Directions

There are many potential future directions for research on N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X, including further studies on its potential therapeutic applications and its mechanism of action. Other potential areas of research include its potential use as a tool for studying the effects of other compounds on the body, as well as its potential use in the development of new drugs and therapies.

Synthesis Methods

N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X is typically synthesized using a multi-step process that involves the reaction of various reagents in a controlled environment. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process is complex and requires a high degree of skill and expertise.

Scientific Research Applications

N-(2-fluorophenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide X has been used extensively in scientific research as a tool for studying various biochemical and physiological processes. It has been found to have a wide range of potential applications, including as a potential treatment for various diseases and as a tool for studying the mechanisms of action of various compounds.